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A comprehensive comparison of truxenone-based non-fullerene acceptors and traditional

fullerene acceptors like PCBM reveals the significant potential of truxenone derivatives to

advance the field of organic solar cells. Offering tunable electronic properties, enhanced light

absorption, and the potential for greater stability, these novel materials are challenging the

long-standing dominance of fullerenes.

Researchers and professionals in drug development and materials science are increasingly

turning their attention to non-fullerene acceptors (NFAs) to overcome the inherent limitations of

fullerene derivatives such as phenyl-C61-butyric acid methyl ester (PCBM). PCBM has been a

workhorse in organic photovoltaics (OPVs), but its drawbacks, including weak absorption in the

visible spectrum and limited tunability of energy levels, have spurred the development of

alternative acceptor materials.[1][2] Truxenone derivatives, a class of star-shaped molecules,

have emerged as a promising NFA platform, demonstrating comparable and, in some cases,

superior performance to PCBM in organic solar cells.[3][4]

Performance Metrics: A Head-to-Head Comparison
The performance of organic solar cells is primarily evaluated by four key parameters: power

conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and

fill factor (FF). The tables below summarize the comparative performance of various

truxenone-based acceptors against the widely used fullerene acceptor, PCBM, in different

donor polymer systems.
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Acceptor
Donor
Polymer

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%)
Referenc
e

Truxenone

Derivative

(2a)

SubPc 1.0 0.82 ~2.0 52 [3]

PCBM SubPc 0.8 0.95 ~2.0 34 [3]

Truxenone

Derivative

(T3A)

SubPc 0.28 - - - [1]

PCBM SubPc 0.73 - - - [1]

Truxenone

Derivative

(T3A)

ZnPc 0.08 - - - [1]

PCBM ZnPc 1.30 - - - [1]

NFT-C10 PBDB-T 5.23 - - - [5]

FTr-3PDI-

Se

PBDB-T-

2Cl
1.6 1.12 - - [5]

Electronic Properties: Tuning the Energy Levels
A significant advantage of truxenone derivatives is the ability to fine-tune their frontier

molecular orbital energy levels (HOMO and LUMO) through chemical modification. This allows

for better energy level alignment with various donor materials, which is crucial for efficient

exciton dissociation and charge transfer. In contrast, the energy levels of PCBM are relatively

fixed. Several studies have shown that truxenone derivatives can be designed to have LUMO

energy levels slightly lower than that of PCBM, indicating a stronger electron-accepting

capability.[1][4]
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Acceptor HOMO (eV) LUMO (eV) Reference

Truxenone Derivative

(2a)
-5.94 -4.07 [4]

Truxenone Derivative

(2b)
-6.17 -4.08 [4]

Truxenone Adducts

(T1A, T2A, T3A)
- -3.87 to -3.88 [1]

PCBM -5.89 -3.75 [1][4]

Experimental Protocols
Synthesis of Truxenone-Based Acceptors
The synthesis of truxenone-based acceptors typically involves a multi-step process. A

common route is the Knoevenagel condensation of a truxenone core with an electron-

withdrawing group.

Example Synthesis of a Dicyanomethylene-Functionalised Truxenone Derivative (Compound

2b):[4]

Starting Material: 4,9,14-Tris(3-hexyl-2-thienyl)truxenone (1b).

Reaction: To a solution of 1b (300.8 mg, 0.3406 mmol) and malononitrile (0.87 g, 13 mmol) in

anhydrous chlorobenzene (30 ml) cooled to 0°C, titanium tetrachloride (0.60 ml, 5.5 mmol)

and pyridine (0.60 ml, 7.4 mmol) are added.

Reaction Conditions: The mixture is allowed to react for 30 minutes at 0°C.

Purification: The product is purified by column chromatography (silica,

hexane/dichloromethane) followed by reprecipitation from dichloromethane into methanol.

Final Product: The title compound is obtained as a red solid.

Fabrication of Organic Solar Cells
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The fabrication of organic solar cells, whether using truxenone derivatives or PCBM, follows a

standardized procedure involving the deposition of several layers onto a substrate.[6][7]

Step-by-Step Device Fabrication Protocol:[4]

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned

by sonication in detergent, deionized water, and acetone, followed by immersion in hot

isopropanol.

Electron Transport Layer (ETL) Deposition: For an inverted device structure, a layer of ZnO

is deposited from a precursor solution and annealed.

Active Layer Deposition: The truxenone derivative or PCBM is dissolved in a suitable

solvent (e.g., chloroform) and spin-coated onto the ETL under an inert atmosphere (N2).

Donor Layer and Electrode Deposition: The substrates are transferred to a thermal

evaporator. The donor material (e.g., SubPc) is deposited by thermal evaporation, followed

by the deposition of a Molybdenum Oxide (MoO3) hole transport layer and a silver (Ag) top

electrode.

Characterization: The current density-voltage (J-V) characteristics of the fabricated devices

are measured under simulated AM1.5G solar radiation.

Visualizing the Science
To better understand the processes and components involved, the following diagrams illustrate

the chemical structures, device architecture, and experimental workflow.
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Chemical Structures

Truxenone Derivative (Generic)

PCBM

truxenone

pcbm

Click to download full resolution via product page

Caption: Representative chemical structures of a truxenone-based acceptor and PCBM.
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Organic Solar Cell Device Architecture (Inverted Structure)

ITO (Transparent Electrode)

ZnO (Electron Transport Layer)

Active Layer (Donor:Acceptor Blend)

MoO3 (Hole Transport Layer)

Ag (Back Electrode)

Charge Collection
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Experimental Workflow for OSC Fabrication and Testing

Preparation

Device Fabrication (in Glovebox)

Characterization

Synthesis of Acceptor
(Truxenone or Fullerene)

Active Layer Spin-Coating
(Donor-Acceptor Blend)

Substrate Cleaning
(ITO Glass)

ETL Deposition
(e.g., ZnO)

Thermal Evaporation
(Donor, HTL, Electrode)

J-V Measurement
(under simulated sunlight)

Data Analysis
(PCE, Voc, Jsc, FF)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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